Cas no 2580224-18-4 (tert-butyl N-(2-chloro-5-hydroxypyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-chloro-5-hydroxypyrimidin-4-yl)carbamate
• CAS No: 2580224-18-4
• MF: C₉H₁₂ClN₃O₃
• MW: 245.662880897522
• CID: 5661067
• PubChem ID: 165889188
• Update Time: 2025-07-21

tert-butyl N-(2-chloro-5-hydroxypyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27718518
• 2580224-18-4
• tert-butyl N-(2-chloro-5-hydroxypyrimidin-4-yl)carbamate

• Inchi： 1S/C9H12ClN3O3/c1-9(2,3)16-8(15)13-6-5(14)4-11-7(10)12-6/h4,14H,1-3H3,(H,11,12,13,15)
• InChI Key： VPSPDLFWZLZRND-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 245.0567189g/mol
• Monoisotopic Mass: 245.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±27.0 °C(Predicted)
• pka: 5.83±0.50(Predicted)